![molecular formula C21H24N2O4 B268214 2-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide](/img/structure/B268214.png)
2-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide
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Overview
Description
2-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. This compound is a derivative of benzamide and has shown promising results in various studies.
Scientific Research Applications
2-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Inflammation research has shown that this compound has anti-inflammatory properties and can reduce the levels of pro-inflammatory cytokines. In neurodegenerative disease research, this compound has shown neuroprotective effects and can improve cognitive function.
Mechanism of Action
The mechanism of action of 2-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide is not fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes and signaling pathways involved in cancer growth, inflammation, and neurodegeneration. This compound may also interact with various receptors and ion channels in the body to produce its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in the body. In cancer research, this compound has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce tumor size. In inflammation research, this compound has been shown to reduce the levels of pro-inflammatory cytokines and improve tissue damage. In neurodegenerative disease research, this compound has been shown to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
2-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide has several advantages and limitations for lab experiments. The advantages include its potential therapeutic applications, its ability to inhibit cancer growth, reduce inflammation, and improve cognitive function. The limitations include its complex synthesis method, low solubility in water, and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide. One direction is to further investigate its mechanism of action and identify specific targets in the body. Another direction is to optimize its synthesis method to improve yield and purity. Additionally, future research can focus on developing new derivatives of this compound with improved properties and therapeutic applications. Finally, clinical trials can be conducted to evaluate the safety and efficacy of this compound in humans.
Conclusion
This compound is a chemical compound that has shown promising results in various scientific research applications. Its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases make it a valuable compound for further research. However, its complex synthesis method and potential toxicity at high concentrations are limitations that need to be addressed. Future research should focus on identifying its mechanism of action, optimizing its synthesis method, developing new derivatives, and conducting clinical trials to evaluate its safety and efficacy in humans.
Synthesis Methods
The synthesis of 2-ethoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide involves the reaction between 4-aminobenzoyl chloride and tetrahydro-2-furanmethanol in the presence of a base. The resulting product is then reacted with ethoxyamine to obtain this compound. The purity and yield of the final product can be improved by using various purification techniques such as column chromatography and recrystallization.
properties
Molecular Formula |
C21H24N2O4 |
---|---|
Molecular Weight |
368.4 g/mol |
IUPAC Name |
2-ethoxy-N-[4-(oxolan-2-ylmethylcarbamoyl)phenyl]benzamide |
InChI |
InChI=1S/C21H24N2O4/c1-2-26-19-8-4-3-7-18(19)21(25)23-16-11-9-15(10-12-16)20(24)22-14-17-6-5-13-27-17/h3-4,7-12,17H,2,5-6,13-14H2,1H3,(H,22,24)(H,23,25) |
InChI Key |
JTZOYWASEXFOKY-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)NCC3CCCO3 |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)NCC3CCCO3 |
Origin of Product |
United States |
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